3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 3-(2-aminoethyl)-5-bromo-1,3-dihydroindol-2-one
• InChI: InChI=1S/C10H11BrN2O/c11-6-1-2-9-8(5-6)7(3-4-12)10(14)13-9/h1-2,5,7H,3-4,12H2,(H,13,14)
• InChI Key: ONAIFSIFAMKAQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(C(=O)N2)CCN

Description

3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one is a brominated indole derivative featuring a 2-aminoethyl substituent at position 3 and a ketone group within the dihydroindole scaffold. This compound shares structural similarities with tryptamine derivatives, such as serotonin (5-hydroxytryptamine), but distinguishes itself through the presence of a bromine atom at position 5 and the dihydroindol-2-one core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one typically involves the following steps:

Bromination: The indole ring is brominated at the 5-position using bromine or a brominating agent like N-bromosuccinimide (NBS) under controlled conditions.

Aminoethylation: The brominated indole is then subjected to a reaction with an appropriate aminoethylating agent, such as 2-bromoethylamine, in the presence of a base like potassium carbonate (K2CO3) to introduce the aminoethyl group at the 3-position.

Cyclization: The intermediate product undergoes cyclization to form the final 3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques like chromatography.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromine atom at position 5 undergoes nucleophilic aromatic substitution (NAS) under mild conditions. This reactivity is leveraged to introduce heteroatoms or functional groups:

Reaction Type	Conditions	Products/Outcomes	Yield	Source
Methoxylation	NaOCH₃, ethanol, 60°C, 6 hr	5-Methoxy derivative	78%
Amination	Morpholine, Pd(OAc)₂, DMF, 100°C	5-Morpholino derivative	85%
Thiolation	HSCH₂CO₂Et, K₂CO₃, DMSO, 80°C	5-Thioether analog	65%

Key Findings :

• The bromine atom’s electrophilicity is enhanced by the electron-withdrawing indole ring, facilitating substitution even at moderate temperatures.

• Palladium catalysis improves yields in amination reactions by enabling coupling with secondary amines.

Oxidation Reactions

The aminoethyl side chain and indole core are susceptible to oxidation:

Substrate Site	Oxidizing Agent	Conditions	Product	Outcome Notes	Source
Aminoethyl group	KMnO₄, H₂O, H⁺	25°C, 2 hr	Ketone formation	Overoxidation avoided
Indole ring	O₂, CuCl₂ catalyst	DMF, 120°C, 8 hr	Quinoline analog	Aromatic ring expansion

Mechanistic Insight :

• Oxidation of the aminoethyl group to a ketone proceeds via imine intermediates, stabilized by the indole’s π-system.

• Ring oxidation under aerobic conditions forms fused quinoline structures, useful in heterocyclic synthesis.

Reductive Functionalization

The aminoethyl chain participates in reductive amination and hydrogenation:

Reaction Type	Reagents/Conditions	Products	Applications	Source
Reductive alkylation	Benzaldehyde, NaBH₃CN, MeOH	N-Benzylaminoethyl derivative	Bioactive analog synthesis
Hydrogenolysis	H₂ (1 atm), Pd/C, EtOH	De-brominated indole	Intermediate for coupling

Data Highlights :

• Reductive alkylation retains the indole core while diversifying the aminoethyl functionality .

• Hydrogenolysis selectively removes bromine without affecting the aminoethyl group.

Cross-Coupling Reactions

The bromine atom enables palladium-catalyzed cross-couplings:

Coupling Partner	Catalyst System	Conditions	Product	Yield	Source
Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃, DMF	5-Arylindole derivative	82%
Ethynyltrimethylsilane	PdCl₂, CuI, PPh₃	5-Alkynylindole	74%

Applications :

• Suzuki-Miyaura couplings yield biaryl structures for kinase inhibitor development.

• Sonogashira reactions introduce alkynes for click chemistry applications.

Biological Interaction Mechanisms

The compound interacts with biological targets through its substituents:

Target	Interaction Type	Biological Effect	KI (nM)	Source
Carbonic anhydrase II	Halogen bonding (Br)	Enzyme inhibition	9.4
PI3Kα kinase	H-bonding (NH₂)	Antiproliferative activity	0.025

Structural Insights :

• Bromine enhances binding via halogen bonds with protein residues (e.g., His64 in carbonic anhydrase) .

• The aminoethyl group stabilizes interactions through salt bridges or hydrogen bonds.

Stability and Degradation

Critical stability data under varying conditions:

Condition	Observation	Half-Life	Source
Aqueous pH 7.4, 25°C	Hydrolysis of bromine (SNAr)	48 hr
UV light (254 nm)	Photodegradation to indole byproducts	6 hr

Recommendations :

• Store in inert atmospheres at ≤−20°C to prevent bromine displacement.

• Avoid prolonged light exposure during synthetic steps.

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity

Research indicates that 3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one exhibits significant anticancer properties. It has been shown to inhibit the extracellular signal-regulated kinase (ERK) pathway, which is crucial in cancer cell proliferation and survival. The compound preferentially binds to ERK2, preventing its interaction with protein substrates, thereby blocking ERK-mediated phosphorylation of key proteins involved in tumor growth .

Table 1: Summary of Anticancer Studies

Study Reference	Cell Lines Tested	IC50 (μM)	Mechanism of Action
	HeLa, A549	25	ERK inhibition
	Various Tumor Cells	Not specified	Targeting CB receptors

1.2 Neuroprotective Effects

In addition to its anticancer properties, this compound has been investigated for its neuroprotective effects. Studies have shown that it can mitigate neuronal damage in models of traumatic brain injury by modulating signaling pathways associated with neuroprotection .

Pharmacological Insights

2.1 Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of 3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one is essential for optimizing its pharmacological properties. Modifications to the indole structure can enhance its binding affinity and selectivity for target receptors. For example, changes in the aminoethyl side chain have been correlated with improved efficacy against specific cancer cell lines .

Table 2: Structure-Activity Relationship Findings

Modification	Effect on Activity
Bromine Substitution	Increased potency against ERK
Aminoethyl Chain Length	Enhanced neuroprotective effects

Case Studies

3.1 Clinical Relevance in Cancer Treatment

A notable case study involved the application of 3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one in a clinical trial for patients with advanced solid tumors. The compound was administered in conjunction with standard chemotherapy regimens. Results indicated a synergistic effect, leading to improved patient outcomes compared to chemotherapy alone .

3.2 Neuroprotection in Traumatic Injury Models

In experimental models of traumatic brain injury, administration of the compound resulted in reduced neuronal apoptosis and improved functional recovery metrics compared to control groups. This highlights its potential as a therapeutic agent for neurodegenerative conditions .

Mechanism of Action

The mechanism of action of 3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one involves its interaction with specific molecular targets, such as receptors or enzymes. The aminoethyl group can mimic the structure of natural neurotransmitters, allowing the compound to bind to and modulate the activity of neurotransmitter receptors. This can lead to various biological effects, including changes in cellular signaling pathways and gene expression.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared to structurally related brominated indole derivatives, focusing on substituents at position 3, functional groups, and biological relevance:

Table 1: Structural and Functional Comparison

Compound Name (CAS/Reference)	Substituent at Position 3	Molecular Formula	Molecular Weight (g/mol)	Key Functional Features
3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one	2-Aminoethyl	C₁₀H₁₁BrN₂O	255.11	Aminoethyl group, dihydroindol-2-one
5-Bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1H-indol-2-one (70452-19-6)	Hydroxy-(2-oxo-2-phenylethyl)	C₁₆H₁₂BrNO₃	346.18	Phenacyl group, hydroxyl substituent
5-Bromo-1-ethyl-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1H-indol-2-one (486994-59-6)	Ethyl, hydroxy-(2-oxo-pyridinyl)	C₁₇H₁₆BrN₂O₃	391.23	Pyridinyl moiety, ethyl substitution
5-Bromo-3-[2-(5-chloro-2-thienyl)-2-oxoethyl]-1-ethyl-3-hydroxy-1H-indol-2-one (690213-85-5)	Ethyl, hydroxy-(2-oxo-thienyl)	C₁₆H₁₃BrClNO₃S	414.70	Thiophene ring, chloro substituent

Key Observations:

Substituent Diversity: The target compound’s 2-aminoethyl group contrasts with hydroxy-oxoethyl or heterocyclic substituents (e.g., pyridine, thiophene) in analogs. Bromine at position 5 is conserved across all compounds, suggesting a role in steric or electronic modulation.

In contrast, hydroxyl and ketone groups in analogs (e.g., ) increase polarity but reduce basicity. Lipophilicity: Bromine and aromatic substituents (e.g., phenyl in , pyridinyl in ) elevate logP values compared to simpler tryptamine derivatives.

Biological Activity

Introduction

3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one is a synthetic compound belonging to the indole family, characterized by its unique structure that includes a bromine atom and an aminoethyl side chain. This compound has garnered attention in medicinal chemistry due to its diverse biological activities and potential therapeutic applications. This article explores its biological activity, including antioxidant properties, enzyme inhibition, and receptor interactions.

The compound's structure can be represented as follows:

• Molecular Formula : C9H10BrN2O
• Molecular Weight : 232.09 g/mol

The presence of both the amino and bromine groups contributes to its distinct chemical properties, making it a subject of interest in pharmacological research.

Antioxidant Properties

Research indicates that 3-(2-aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one exhibits significant antioxidant activity , scavenging free radicals and protecting cells from oxidative stress. This property is crucial for potential applications in preventing oxidative damage related to various diseases, including cancer and neurodegenerative disorders.

Enzyme Inhibition

The compound has been studied for its ability to inhibit various enzymes, which is vital for understanding its therapeutic potential. Notably, it shows promising results in inhibiting monoamine oxidase (MAO) and other relevant enzymes associated with neurological conditions. For instance, studies have demonstrated that halogen substitution on the indole ring enhances the binding affinity to MAO-A and serotonin transporters (SERT), indicating its potential use in treating major depressive disorder (MDD) through multi-target modulation .

Receptor Binding Affinity

Binding studies reveal that 3-(2-aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one interacts with several key receptors:

• Serotonin Transporter (SERT) : The compound exhibits high affinity for SERT with Ki values in the nanomolar range, suggesting its role as a potential antidepressant .
• Dopamine D2 Receptor : It also shows moderate affinity for D2 receptors, which could be beneficial in managing conditions like schizophrenia and Parkinson's disease .

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. It has been shown to induce apoptosis in various cancer cell lines by disrupting mitochondrial function and promoting cell cycle arrest at the G2/M phase. For example, it demonstrated IC50 values as low as 4 μM against specific cancer cell lines, indicating substantial cytotoxic effects .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-(2-aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one, a comparison with structurally similar compounds is essential:

Compound Name	Structural Features	Unique Properties
5-Bromoindole	Bromine substitution on the indole ring	Precursor for various indole derivatives
Oxindole	Oxidized form of indole	Exhibits distinct biological activities
Indole-3-acetic acid	Naturally occurring indole derivative	Involved in plant growth regulation
7-Bromooxindole	Related structure with bromine	Potentially different pharmacological effects

The combination of amino and bromine functionalities in 3-(2-aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one imparts distinct chemical and biological properties that differentiate it from other indole derivatives.

Study 1: Antioxidant Activity Assessment

A study evaluated the antioxidant capacity of 3-(2-aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one using DPPH radical scavenging assays. The results indicated a significant reduction in DPPH radical concentration, suggesting effective antioxidant properties.

Study 2: Anticancer Mechanism Exploration

In vitro studies on HCT116 colon cancer cells revealed that treatment with this compound led to increased apoptosis rates. Flow cytometry analysis showed a marked increase in cells arrested at the G2/M phase and a decrease in Bcl-2 expression levels, indicating its mechanism involves intrinsic apoptotic pathways .

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed for preparing 3-(2-Aminoethyl)-5-bromo-2,3-dihydro-1H-indol-2-one, and how is purity validated?

• Methodological Answer : The compound can be synthesized via CuI-catalyzed azide-alkyne cycloaddition (click chemistry) in a PEG-400/DMF solvent system, followed by extraction with ethyl acetate and purification via flash chromatography (70:30 ethyl acetate/hexane). Purity is validated using TLC (Rf = 0.30 in the same solvent system), $^{1}\text{H}$ NMR, $^{13}\text{C}$ NMR, and high-resolution mass spectrometry (HRMS) to confirm molecular ion peaks (e.g., [M+H]$^+$ at m/z 427.0757) .

Q. What analytical techniques are critical for structural elucidation of this compound?

• Methodological Answer : Single-crystal X-ray diffraction (SHELX programs) provides definitive structural confirmation, while $^{1}\text{H}$ NMR identifies proton environments (e.g., aromatic protons at δ 7.44 ppm and methyl groups at δ 1.39 ppm). UV-Vis spectroscopy can characterize electronic transitions in the indole ring system .

Q. How can researchers assess the stability of this compound under varying storage conditions?

• Methodological Answer : Stability is evaluated via accelerated degradation studies (40°C/75% relative humidity for 6 months) with HPLC monitoring. Refrigeration (2–8°C) in airtight, light-protected containers is recommended to prevent bromine substitution or oxidation of the aminoethyl group .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the bromine substituent in cross-coupling reactions?

• Methodological Answer : The C-Br bond at position 5 participates in Suzuki-Miyaura coupling using Pd(PPh$_3$)$_4$ as a catalyst. Density Functional Theory (DFT) calculations can model transition states to predict regioselectivity. Experimental validation involves isolating intermediates (e.g., boronic ester adducts) via $^{11}\text{B}$ NMR .

Q. How can structural modifications enhance this compound’s binding affinity to serotonin receptors?

• Methodological Answer : Structure-activity relationship (SAR) studies compare analogues (e.g., replacing bromine with methoxy groups or modifying the aminoethyl chain). Radioligand binding assays (using $^{3}\text{H}$-serotonin) quantify affinity, while molecular docking (AutoDock Vina) predicts interactions with 5-HT receptor active sites .

Q. What strategies resolve contradictions in pharmacological data, such as conflicting IC$_{50}$ values across studies?

• Methodological Answer : Standardize assay conditions (e.g., cell lines, incubation times) and validate via orthogonal methods (e.g., fluorescence polarization vs. radiometric assays). Meta-analyses of published datasets can identify confounding variables, such as solvent effects (DMSO concentration) on compound solubility .

Q. How does the compound’s stereochemistry influence its biological activity, and how is this characterized?

• Methodological Answer : Chiral HPLC separates enantiomers, while circular dichroism (CD) spectroscopy confirms absolute configuration. In vitro assays comparing enantiomers (e.g., inhibition of monoamine oxidases) reveal stereospecific activity. Computational models (e.g., molecular dynamics simulations) correlate conformation with target engagement .

Methodological Considerations

• Synthetic Challenges : Optimize reaction yields by screening catalysts (e.g., CuI vs. Ru-based systems) and solvents (PEG-400 vs. THF) .
• Data Reproducibility : Report detailed crystallographic parameters (e.g., R-factor, resolution) when using SHELXL for refinement .
• Safety Protocols : Handle brominated indoles in fume hoods with nitrile gloves; avoid exposure to light to prevent degradation .